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Compound of Interest

Compound Name: Sudan Red 7B-D5

Cat. No.: B15558905

Introduction

Sudan Red 7B, also known as Fat Red 7B, is a lipophilic diazo dye used for the histochemical
staining of neutral lipids, such as triacylglycerols (TAGSs), stored in plant tissues.[1] It is
particularly effective for identifying lipid accumulation in various plant structures, including oil
bodies and suberin lamellae in cell walls.[1][2] This staining method is advantageous due to the
stability of the staining solution, which minimizes the precipitation issues often encountered
with other lipid dyes.[3][4][5] The protocol described here utilizes a polyethylene glycol-glycerol
solvent system, which has been shown to be highly efficient for staining lipids in fresh plant
sections.[3][4][5]

Principle of Staining

Sudan Red 7B is a lysochrome, or fat-soluble dye. The staining mechanism is based on the
dye's higher solubility in lipids than in the solvent in which it is applied. When the plant tissue is
immersed in the staining solution, the dye partitions from the solvent into the intracellular and
extracellular lipid deposits, coloring them an intense red. This physical process allows for the
specific visualization of hydrophobic lipid structures within the plant tissue.

Experimental Protocols

I. Preparation of Staining Solution (0.1% w/v Sudan Red 7B)

This protocol is adapted from Brundrett, M. C., et al. (1991).[1]
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Reagents and Materials:

e Sudan Red 7B (Fat Red 7B, C.l. 26050)[1]

» Polyethylene glycol (PEG-300 or PEG-400)[1][3][5]
e 90% Glycerol (aqueous solution)[1][3][5]

e 50 mL glass beaker or flask

e Heating plate or water bath

e Stirring rod

o Storage bottle

Procedure:

Weigh 50 mg of Sudan Red 7B powder and place it into a glass beaker.

e Add 25 mL of Polyethylene glycol (PEG-300).[1]

o Heat the mixture to 90°C for 1 hour with occasional stirring to completely dissolve the dye.[1]
* Remove the solution from the heat and allow it to cool down to room temperature.

e Add an equal volume (25 mL) of 90% glycerol to the dye solution.[1]

e Mix thoroughly until the solution is homogenous.

» Store the final staining solution in a sealed bottle at room temperature.[1]

[I. Staining of Plant Tissue

This protocol is suitable for fresh, unfixed plant material, as fixation with alcohols can extract
lipids and lead to false-negative results.[6]

Materials:
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o Fresh plant tissue (e.g., seedlings, root sections, tuber sections)[1][7]
e Sudan Red 7B staining solution

e Distilled water

o Microscope slides and coverslips

 Light microscope

Procedure:

Obtain thin sections of the fresh plant tissue.
e Immerse the plant tissue sections in the Sudan Red 7B staining solution.

 Incubate for 1 hour to overnight, depending on the tissue type and density.[1] Thicker or
more dense tissues may require longer incubation times.

 After incubation, carefully remove the tissue from the staining solution.

» Rinse the tissue several times with distilled water to remove excess stain.[1]

e Mount the stained tissue on a microscope slide with a drop of water or glycerol.
» Place a coverslip over the tissue and gently press to remove any air bubbles.

o Observe the stained tissue under a light microscope. Lipid-rich structures will appear stained
in shades of red.[7]

Data Presentation

Table 1: Properties and Composition of Sudan Red 7B Staining Solution
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Parameter

Description

Reference(s)

Dye Properties

Common Name

Sudan Red 7B, Fat Red 7B

[1]

C.I. Number

26050

[1]

Molecular Formula

C24H21Ns

[1]2]

Staining Target

Neutral lipids (e.qg.,

triacylglycerols, suberin)

[1]2]

Color of Stained Lipids

Red

[7]

Staining Solution

Dye Concentration

0.1% (wiv)

[1]

Primary Solvent

Polyethylene glycol (PEG-300
or 400)

[1](3]

Co-solvent

90% Glycerol

[1]3]

Preparation Temperature

90°C

[1]

Staining Procedure

Recommended Tissue State

Fresh, unfixed sections

[4]

Incubation Time

1 hour to overnight

[1]

Post-staining Rinse Water [1]
Visualizations
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Staining Solution Preparation

1. Dissolve 50mg Sudan Red 7B

in 25mL PEG-300

2. Incubate at 90°C for 1 hour

Y

3. Cool to Room Temperature

4. Add 25mL of 90% Glycerol

5. Mix and Store at Room Temp

T
1
IUse Solution
1
1

Tissue Staining Protocol

A4

1. Prepare Fresh Plant 2. Soak Tissue in Staining . . . . o
Solution (Lhr - overnight) 3. Rinse with Water 4. Mount on Microscope Slide 5. Observe Under Microscope

Click to download full resolution via product page

Caption: Workflow for Sudan Red 7B lipid staining in plant tissue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Sudan Red 7B Staining for Lipids in
Plant Tissue]. BenchChem, [2025]. [Online PDF]. Available at:
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in-plant-tissue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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